Cas no 2229616-84-4 (1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine)

1-(4,4-Dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine is a specialized cycloalkylamine derivative featuring a unique difluorocyclopropyl moiety. Its structural combination of a rigid cyclohexyl backbone and a fluorinated cyclopropane ring enhances stability and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic resistance and lipophilicity, which can influence binding affinity in target interactions. The 4,4-dimethyl substitution on the cyclohexyl ring further contributes to steric hindrance, potentially fine-tuning reactivity and selectivity. This compound is suited for applications requiring precise molecular modifications, particularly in drug discovery and advanced material science. Its synthetic versatility allows for further functionalization, broadening its utility in research and industrial processes.
1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine structure
2229616-84-4 structure
Product Name:1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine
CAS No:2229616-84-4
MF:C12H21F2N
MW:217.298650503159
CID:5924191
PubChem ID:165842113
Update Time:2025-05-28

1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine
    • EN300-2006449
    • 2229616-84-4
    • [1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropyl]methanamine
    • Inchi: 1S/C12H21F2N/c1-10(2)5-3-9(4-6-10)11(8-15)7-12(11,13)14/h9H,3-8,15H2,1-2H3
    • InChI Key: BCLVUDJQLNWIPO-UHFFFAOYSA-N
    • SMILES: FC1(CC1(CN)C1CCC(C)(C)CC1)F

Computed Properties

  • Exact Mass: 217.16420600g/mol
  • Monoisotopic Mass: 217.16420600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

1-(4,4-dimethylcyclohexyl)-2,2-difluorocyclopropylmethanamine Pricemore >>

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